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Compound of Interest

Compound Name:
5-(3-Cyanophenoxy)pentanoic

acid

CAS No.: 1038972-84-7

Cat. No.: B1517209

Get Quote

Executive Summary: The Sourcing Challenge
5-(3-Cyanophenoxy)pentanoic acid is a specialized building block, often utilized in the

synthesis of capsid-binding antivirals (e.g., pleconaril analogs) and metabolic probes. Unlike

common reagents, this compound is frequently listed in virtual libraries rather than physical

stock.

Researchers seeking this compound face a "Ghost Inventory" risk: aggregators may list it, but

lead times often revert to 4–6 weeks for on-demand synthesis. This guide provides a dual-

strategy approach:

Direct Sourcing: Validated channels for custom synthesis.

In-House Production: A robust, 2-step synthetic protocol for laboratories requiring immediate

access.
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Property Specification

Chemical Name 5-(3-Cyanophenoxy)pentanoic acid

CAS Number 1038972-84-7

Molecular Formula C₁₂H₁₃NO₃

Molecular Weight 219.24 g/mol

SMILES N#Cc1cccc(OCCCCC(=O)O)c1

Solubility
DMSO (>50 mM), Methanol; Low solubility in

water (requires pH adjustment)

pKa (Calc) ~4.7 (Carboxylic acid)

Strategic Sourcing Landscape
Do not rely on general catalog searches. Use this decision matrix to select the correct

procurement channel.

A. The "Virtual" Aggregators (High Risk of Delay)
Vendors like MolPort, Mcule, and eMolecules often list this CAS. However, they act as

intermediaries.

Pros: Easy ordering interface.

Cons: The compound is likely synthesized on demand. Real lead time is often 4–8 weeks,

despite "2-week" estimates.

Recommendation: Use only if you have >6 weeks lead time.

B. Custom Synthesis (Recommended for >5g)
For quantities >5g, contract a CRO. The synthesis is trivial (1-step alkylation + hydrolysis),

making it a low-cost custom project.

Target Suppliers: Enamine, WuXi AppTec, ChemPartner, Syngene.
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Specification to Request: "Synthesis via alkylation of 3-cyanophenol with ethyl 5-

bromovalerate."

Sourcing Decision Tree (DOT Visualization)
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Purchase (Lead Time: 1-2 wks)
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In-House Synthesis
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Click to download full resolution via product page

Figure 1: Decision matrix for sourcing based on quantity and timeline urgency.

In-House Synthesis Protocol (The "Self-Validating"
Route)
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If commercial lead times are unacceptable, this compound can be synthesized in 3 days using

commodity chemicals.

Reaction Scheme
Alkylation: 3-Cyanophenol + Ethyl 5-bromovalerate

Ester Intermediate.

Hydrolysis: Ester Intermediate + LiOH

Final Acid.

Step-by-Step Methodology
Reagents:

3-Cyanophenol (CAS 873-62-1)[1]

Ethyl 5-bromovalerate (CAS 14660-52-7)

Potassium Carbonate (

)

Dimethylformamide (DMF)

Lithium Hydroxide (LiOH)

Protocol:

Alkylation:

Dissolve 3-cyanophenol (1.0 eq) in dry DMF (0.5 M concentration).

Add

(2.0 eq) and stir for 15 mins at room temperature.

Add Ethyl 5-bromovalerate (1.1 eq) dropwise.
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Heat to 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Workup: Dilute with water, extract with EtOAc, wash with brine. Dry over

.

Hydrolysis:

Dissolve the crude ester in THF:Water (3:1).

Add LiOH (3.0 eq). Stir at Room Temperature for 2 hours.

Workup: Acidify to pH 2 with 1N HCl. The product often precipitates as a white solid. If not,

extract with DCM.

Purification: Recrystallize from Hexane/EtOAc or use Column Chromatography (0-5%

MeOH in DCM).

Quality Control & Validation
Upon receipt (from supplier or synthesis), verify identity using these specific markers.

A. 1H-NMR Validation (DMSO-d6, 400 MHz)
Look for these diagnostic signals to confirm the structure and exclude impurities (like unreacted

phenol).
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Position

Chemical Shift
(

)

Multiplicity Integration Assignment

Aromatic 7.45 - 7.50 Multiplet 1H Ar-H (C5)

Aromatic 7.35 - 7.40 Multiplet 3H
Ar-H (C2, C4,

C6)

Linker 4.05
Triplet (

)
2H (Ether linkage)

Linker 2.25
Triplet (

)
2H (Alpha to

carbonyl)

Aliphatic 1.60 - 1.80 Multiplet 4H
Central

chain

B. LC-MS Validation
Ionization Mode: ESI Negative (Carboxylic acids ionize best in negative mode).

Expected Mass:

m/z.

Purity Criteria: >95% by UV (254 nm).

QC Workflow Diagram (DOT Visualization)

Received Sample

LC-MS (ESI-)Check Mass (218.2)

1H-NMR (DMSO-d6)

Check Purity Data Analysis

Release for Assay>95% & Structure Confirmed

Reject / Repurify

Impurity >5%

Click to download full resolution via product page
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Figure 2: Quality Control workflow for validating incoming batches.

Handling and Stability
Storage: Store at -20°C in a desiccator. The ether linkage is stable, but the carboxylic acid

can form salts if stored in basic environments.

Solubility: Prepare stock solutions in DMSO (up to 100 mM). Avoid storing in aqueous buffers

for >24 hours to prevent potential microbial degradation, though chemical hydrolysis is slow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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